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Compound of Interest

Compound Name: tBID

Cat. No.: B15542189 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of the

selective HIPK2 inhibitor, tBID (CAS No. 1639895-85-4), is critical for maintaining laboratory

safety and ensuring environmental protection. This guide provides a comprehensive, step-by-

step procedure for the safe handling and disposal of tBID and associated contaminated

materials. As with many specialized research chemicals, specific inactivation data is not readily

available; therefore, all waste containing tBID must be treated as hazardous chemical waste.

Data Presentation: Handling and Disposal
Parameters
Due to the absence of specific quantitative data for tBID inactivation in publicly available

resources, the following table summarizes its key chemical identifiers and outlines the

principles for its safe handling and disposal based on best practices for potent kinase inhibitors.
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Parameter Value/Recommendation Source

Chemical Name tBID MedChemExpress

CAS Number 1639895-85-4 MedChemExpress

Molecular Formula C₁₁H₃Br₄N₃O₂ MedChemExpress

Molecular Weight 528.78 g/mol MedChemExpress

Recommended Storage
Powder: -20°C for 3 years. In

solvent: -80°C for up to 1 year.
MedChemExpress

Disposal Classification Hazardous Chemical Waste
General Laboratory Safety

Guidelines

Inactivation Method
No specific protocol available.

Treat as active compound.
N/A

Recommended Disposal Route

Incineration via a licensed

hazardous waste disposal

company.

General Laboratory Safety

Guidelines

Experimental Protocols: Disposal Workflow
The following protocol details the necessary steps for the safe disposal of tBID from the point

of generation to final collection.

1. Personal Protective Equipment (PPE) and Handling:

Always handle tBID in a well-ventilated area, preferably within a certified chemical fume

hood, to avoid inhalation of dust or aerosols.

Wear appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile).

Safety glasses with side shields or goggles.

A laboratory coat.
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Avoid direct contact with skin, eyes, and clothing.

Wash hands thoroughly with soap and water after handling.

2. Waste Segregation and Containment:

Solid Waste:

Place all solid waste contaminated with tBID, including unused or expired powder,

contaminated weighing paper, pipette tips, and gloves, into a designated, durable, and

sealable hazardous waste container.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name "tBID" and its CAS number (1639895-85-4).

Liquid Waste:

Collect all solutions containing tBID in a dedicated, leak-proof, and shatter-resistant

container.

Ensure the container is kept tightly closed when not in use.

Label the container clearly with "Hazardous Waste," the chemical name "tBID," the solvent

used (e.g., DMSO), and an approximate concentration.

Sharps Waste:

Any sharps, such as needles or razor blades, contaminated with tBID must be disposed of

in a designated, puncture-resistant sharps container that is also labeled as hazardous

waste.

3. On-site Storage:

Store all tBID hazardous waste containers in a designated, secure, and well-ventilated

satellite accumulation area within the laboratory.

Ensure that incompatible waste types are segregated to prevent any potential chemical

reactions.
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4. Decontamination:

Decontaminate all surfaces and non-disposable equipment that have come into contact with

tBID.

A common procedure involves wiping surfaces first with a suitable solvent (e.g., 70%

ethanol) to solubilize the compound, followed by a thorough cleaning with a laboratory

detergent.

All cleaning materials (e.g., wipes, absorbent pads) must be disposed of as hazardous solid

waste.

5. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Do not dispose of tBID or any contaminated materials down the drain or in the regular trash.

Mandatory Visualization: tBID Disposal Workflow
The following diagram illustrates the logical steps for the proper and safe disposal of tBID.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15542189?utm_src=pdf-body
https://www.benchchem.com/product/b15542189?utm_src=pdf-body
https://www.benchchem.com/product/b15542189?utm_src=pdf-body
https://www.benchchem.com/product/b15542189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Waste Generation & Segregation

Containment & Labeling

Storage & Final Disposal

Start: tBID Use

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Fume Hood

Generation of tBID Waste

Solid Waste
(e.g., gloves, tips)

Liquid Waste
(e.g., solutions)

Sharps Waste
(e.g., needles)

Sealable Solid
Waste Container

Leak-proof Liquid
Waste Container

Puncture-resistant
Sharps Container

Label all containers:
'Hazardous Waste: tBID (1639895-85-4)'

Store in Designated
Satellite Accumulation Area

Arrange Pickup by
Licensed Waste Disposal Service

End: Compliant Disposal
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Caption: Workflow for the safe disposal of tBID.
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To cite this document: BenchChem. [Essential Guide to the Proper Disposal of tBID].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542189#tbid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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